(S)-5-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine
Overview
Description
(S)-5-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine, commonly referred to as S-5-B, is an organic compound that has been studied for its potential applications in scientific research and laboratory experiments. It is a derivative of the naphthalene family, and is composed of a five-membered ring with a bromine atom attached to one of the carbon atoms. S-5-B is of particular interest due to its unique properties, which make it a useful tool in both biochemical and physiological research.
Scientific Research Applications
Synthesis Methods and Reactions
- A study by Juneja and Dannenberg (1975) explored the dehydrohalogenation of related bromo-tetrahydronaphthalene derivatives, indicating potential pathways for synthesizing variants of (S)-5-Bromo-tetrahydronaphthalen-1-ylamine (Juneja & Dannenberg, 1975).
- Research by Akhtar and Boyd (1975) on the chromatographic separation of diastereomers of similar bromo-tetrahydronaphthalene compounds underscores the importance of stereoselectivity in the synthesis of such compounds, which could be relevant for (S)-5-Bromo-tetrahydronaphthalen-1-ylamine (Akhtar & Boyd, 1975).
Chemical Properties and Applications
- The study of bromo-substituted naphthalene derivatives by Ping (2012) suggests potential applications in materials and supramolecular chemistry, which may be relevant for the (S)-5-Bromo variant (Ping, 2012).
- Suzuki, Kimura, and Terashima (1986) conducted research on bromolactonization of similar compounds, indicating the potential use of (S)-5-Bromo-tetrahydronaphthalen-1-ylamine in complex organic synthesis and pharmaceutical applications (Suzuki, Kimura, & Terashima, 1986).
Biological and Pharmacological Research
- A study by Sherkar and Bhandarkar (2015) on bromo-naphthalen derivatives highlights potential antimicrobial activities, suggesting similar research avenues for (S)-5-Bromo-tetrahydronaphthalen-1-ylamine (Sherkar & Bhandarkar, 2015).
- Doria et al. (2013) investigated the photophysical properties of bromo-naphthalene diimides, which could inspire studies on the photophysical aspects of (S)-5-Bromo-tetrahydronaphthalen-1-ylamine (Doria et al., 2013).
properties
IUPAC Name |
(1S)-5-bromo-1,2,3,4-tetrahydronaphthalen-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5,10H,2-3,6,12H2/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJHZHNDFXRZWHW-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)C(=CC=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](C2=C(C1)C(=CC=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-5-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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